Cas no 732924-94-6 (4,5-Thiazoledicarboxylicacid, 2-ethyl-)

4,5-Thiazoledicarboxylicacid, 2-ethyl- structure
732924-94-6 structure
Product Name:4,5-Thiazoledicarboxylicacid, 2-ethyl-
CAS No:732924-94-6
MF:C7H7NO4S
MW:201.199780702591
CID:559362
PubChem ID:45094600
Update Time:2025-04-19

4,5-Thiazoledicarboxylicacid, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 4,5-Thiazoledicarboxylicacid, 2-ethyl-
    • 4,5-Thiazoledicarboxylicacid,2-ethyl-(9CI)
    • 2-ethyl-1,3-thiazole-4,5-dicarboxylic acid
    • 732924-94-6
    • SCHEMBL14773411
    • DTXSID60667294
    • Inchi: 1S/C7H7NO4S/c1-2-3-8-4(6(9)10)5(13-3)7(11)12/h2H2,1H3,(H,9,10)(H,11,12)
    • InChI Key: MJEFEBYSSXBLKW-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C(=O)O)N=C1CC

Computed Properties

  • Exact Mass: 201.00957888g/mol
  • Monoisotopic Mass: 201.00957888g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 116Ų

4,5-Thiazoledicarboxylicacid, 2-ethyl- Related Literature

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.